Cas no 261945-92-0 (4-Fluoro-3-methylbenzamide)

4-Fluoro-3-methylbenzamide Properties

Names and Identifiers

• 4-Fluoro-3-methylbenzamide
• Benzamide,4-fluoro-3-methyl-
• 4-fluoro-3-methyl-benzamide
• 4-fluoro-3-methyl-benzoic acid amide
• AC1MCONI
• CTK4F7346
• SBB086914
• SureCN580392
• FT-0693054
• FS-1096
• CS-0197093
• AKOS009157963
• A51175
• SCHEMBL580392
• 261945-92-0
• Benzamide, 4-fluoro-3-methyl-
• A877319
• ETHYL2-PHENYL-2,3-DIHYDRO-INDOLE-3-CARBOXYLATE
• DTXSID60379108
• MFCD01631489
• JIZAZPRNIWVYAX-UHFFFAOYSA-N
• SB75867
• DB-050634
• +Expand

• MDL： MFCD01631489
• InChIKey： JIZAZPRNIWVYAX-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8FNO/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,1H3,(H2,10,11)
• SMILES： CC1=CC(=CC=C1F)C(=O)N

Computed Properties

• Exact Mass: 153.05904
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 153.059
• Heavy Atom Count: 11
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• PSA: 43.09
• Boiling Point: 225.1±33.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 90.0±25.4 °C
• Color/Form: No data available
• Density: 1.2±0.1 g/cm3